Enarodustat
Overview
Description
JTZ-951 is a potent and orally active PHD inhibitor. for the Treatment of Renal Anemia. JTZ-951 was rapidly absorbed after oral administration and disappeared shortly thereafter, which could be advantageous in terms of safety. JTZ-951 was selected as a clinical candidate. Inhibition of hypoxia inducible factor prolyl hydroxylase (PHD) represents a promising strategy for the discovery of a next generation treatment for renal anemia.
Scientific Research Applications
Enarodustat in Anemia Treatment for Chronic Kidney Disease (CKD) Patients
Enarodustat is an oral hypoxia-inducible factor prolyl hydroxylase inhibitor used for treating anemia in chronic kidney disease (CKD). It's shown to increase endogenous erythropoietin production, essential in treating anemia associated with CKD. Clinical studies have demonstrated that enarodustat effectively corrects and maintains hemoglobin (Hb) levels in CKD patients, both those on dialysis and those not requiring dialysis. These studies reveal that enarodustat can adjust Hb levels within a specific target range and is generally well-tolerated by patients (Akizawa, Nangaku, Yamaguchi, et al., 2019); (Akizawa, Nangaku, Yamaguchi, et al., 2019); (Akizawa, Nangaku, Yamaguchi, et al., 2021).
Comparative Studies with Darbepoetin Alfa
Comparative studies have indicated that enarodustat's efficacy in controlling Hb levels is noninferior to darbepoetin alfa, a commonly used treatment for anemia in CKD. These studies demonstrate that enarodustat can maintain stable Hb levels and has a safety profile comparable to darbepoetin alfa (Akizawa, Nangaku, Yamaguchi, et al., 2021).
Impact on Iron Metabolism
Enarodustat has been associated with changes in iron metabolism parameters, such as decreased hepcidin and ferritin levels, and increased total iron-binding capacity. This suggests that enarodustat not only stimulates erythropoiesis but also improves iron utilization, which is beneficial for anemic patients (Fujikawa, Nagao, Fujioka, et al., 2022).
Real-World Application and Patient Tolerance
Real-world data indicate that enarodustat effectively increases and maintains hemoglobin levels in patients with non-dialysis CKD. Furthermore, it has been noted for its good tolerability, with no serious adverse effects observed in patients during studies (Mima, 2023).
properties
IUPAC Name |
2-[[7-oxo-5-(2-phenylethyl)-3H-[1,2,4]triazolo[1,5-a]pyridine-8-carbonyl]amino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O4/c22-13-8-12(7-6-11-4-2-1-3-5-11)21-16(19-10-20-21)15(13)17(25)18-9-14(23)24/h1-5,8,10H,6-7,9H2,(H,18,25)(H,19,20)(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJYRBJKWDXVHHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC2=CC(=O)C(=C3N2NC=N3)C(=O)NCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901336902 |
Source
|
| Record name | Enarodustat | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901336902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Enarodustat | |
CAS RN |
1262132-81-9 |
Source
|
| Record name | Enarodustat [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1262132819 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Enarodustat | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB14985 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Enarodustat | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901336902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ENARODUSTAT | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JSK7TUA223 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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